Cas no 1227807-93-3 (4,4-difluorocycloheptan-1-one)

• Product Name: 4,4-difluorocycloheptan-1-one
• CAS No: 1227807-93-3
• MF: C₇H₁₀F₂O
• MW: 148.150509357452
• MDL: MFCD22628095
• CID: 4555714
• PubChem ID: 91619930
• Update Time: 2024-11-02

4,4-difluorocycloheptan-1-one Chemical and Physical Properties

Names and Identifiers

• 4,4-Difluorocycloheptanone
• 4,4-Difluorocycloheptan-1-one
• 4,4-Difluoro-cycloheptanone
• EN300-301971
• MFCD22628095
• SY262536
• RKIWUWZJHFDJCC-UHFFFAOYSA-N
• 1227807-93-3
• CS-0457360
• AC9081
• 4,4-difluorocycloheptan-1-one

• MDL： MFCD22628095
• Inchi： 1S/C7H10F2O/c8-7(9)4-1-2-6(10)3-5-7/h1-5H2
• InChI Key： RKIWUWZJHFDJCC-UHFFFAOYSA-N
• SMILES： C1(=O)CCCC(F)(F)CC1

Computed Properties

• Exact Mass: 148.06997126g/mol
• Monoisotopic Mass: 148.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.10±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 181.6±40.0 ºC (760 Torr),
• Flash Point: 66.3±21.5 ºC,
• Solubility: Slightly soluble (25 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones